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Compound of Interest

Compound Name: Strontium-90

Cat. No.: B1230875 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper procedures for decontaminating Strontium-90 (Sr-

90) spills. The information is presented in a question-and-answer format to directly address

specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the immediate steps to take after a Strontium-90 spill?

A1: In the event of a Strontium-90 spill, the following immediate actions should be taken to

ensure safety and minimize contamination:

Alert Personnel: Immediately notify everyone in the laboratory that a spill has occurred.[1]

Contain the Spill: Cover the spill with absorbent materials like paper towels or pads to

prevent it from spreading. For dry spills, use dampened absorbent material.[1][2]

Isolate the Area: Cordon off the affected area to prevent unauthorized entry.[1]

Inform the Radiation Safety Officer (RSO): Contact your institution's RSO as soon as

possible to report the incident and receive further instructions.[1]

Q2: What are the health risks associated with Strontium-90 exposure?
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A2: Strontium-90 is a beta emitter and poses a significant health risk if ingested or inhaled.[3]

[4] It is chemically similar to calcium and can be readily incorporated into bones and teeth,

potentially leading to bone cancer or leukemia.[3][4] External exposure to a large amount of Sr-

90 can cause skin burns and, in severe cases, acute radiation syndrome.

Q3: What Personal Protective Equipment (PPE) is required for cleaning up a Strontium-90
spill?

A3: Appropriate PPE is crucial for minimizing exposure during a decontamination procedure.

The minimum required PPE includes:

Disposable gloves (double-gloving is recommended)[5][6]

A full-length lab coat[5]

Safety glasses or goggles[5]

Close-toed shoes[5]

Shoe covers may also be necessary if there is a risk of floor contamination.[7]

Troubleshooting Guides
Problem: Standard decontamination procedures are not reducing the radioactivity to

acceptable levels.

Possible Cause: The contamination may have penetrated a porous surface or has become

fixed to the material.

Solution:

Attempt a more aggressive cleaning method using a chelating agent like EDTA or a

commercial decontamination solution.[1]

For stubborn contamination on robust surfaces, gentle scrubbing with an abrasive pad

may be effective.[6]
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If the contamination persists, it may be necessary to remove and dispose of the

contaminated material as radioactive waste.

Consult with your Radiation Safety Officer (RSO) before taking any drastic measures.

Problem: A researcher's skin has come into contact with Strontium-90.

Solution:

Immediately remove any contaminated clothing.[1]

Wash the affected area of the skin thoroughly with lukewarm water and mild soap. Avoid

using hot water as it can increase absorption through the skin. Do not scrub abrasively.[1]

After washing, perform a survey of the skin with an appropriate radiation detection

instrument to ensure all contamination has been removed.

Notify the RSO immediately to report the personnel contamination and seek further

medical advice.[1]

Problem: The survey meter shows widespread, low-level contamination after a spill cleanup.

Possible Cause: Contamination may have been spread during the initial response or cleanup

effort.

Solution:

Stop all work and re-evaluate the contaminated areas.

Redefine the boundaries of the contaminated zone.

Repeat the decontamination procedure, working from the outer edges of the contaminated

area inward to prevent further spread.[1]

Ensure that all cleaning materials are properly bagged and disposed of as radioactive

waste immediately after use.

Quantitative Data on Decontamination Methods
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The effectiveness of different decontamination methods can vary depending on the surface and

the chemical agent used. The following table summarizes available data on the efficiency of

various decontamination techniques for Strontium-90.

Decontamination
Agent/Method

Surface/Matrix
Decontamination
Efficiency/Factor

Reference

Manganese Based

Sorbent Coated

Acrylic Fibers

Radioactive Liquid

Waste

96% removal,

Decontamination

Factor (DF) of 23

[8]

Pressurized Water

(Power Washer)

Asphalt, Brick,

Concrete

Did not significantly

improve DFs

compared to low-

pressure application.

0.5 M KCl Solution

(promotes ion

exchange)

Asphalt, Brick,

Concrete

Significantly higher

DFs for Sr-90

compared to tap water

alone.

Soap and Water Skin

Can remove 95-99%

of radionuclide activity

with 90 seconds of

gentle washing.[9]

[9]

Detailed Experimental Protocols
Protocol 1: Decontamination of a Minor Liquid
Strontium-90 Spill on a Laboratory Benchtop
1. Objective: To safely decontaminate a minor liquid Strontium-90 spill (less than 1 mCi) on a

non-porous laboratory benchtop.

2. Materials:

Personal Protective Equipment (PPE): Lab coat, safety goggles, double disposable gloves.
Absorbent materials (e.g., paper towels, absorbent pads).
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Decontamination solution (e.g., commercial radioactive decontamination solution or a mild
detergent in water).
Plastic bags for radioactive waste.
Radiation survey meter with a beta probe.
Warning signs and tape.

3. Procedure:

Immediate Response:

Notify personnel in the immediate area.
Cover the spill with absorbent paper to prevent spreading.

Preparation:

Don the appropriate PPE.
Cordon off the area with warning tape.

Decontamination:

Working from the outside edge of the spill inward, carefully remove the absorbent paper and
place it in a radioactive waste bag.
Apply the decontamination solution to clean paper towels and wipe the contaminated area,
again moving from the outer edge inward.
Dispose of the used paper towels in the radioactive waste bag.
Repeat the wiping process with fresh, solution-soaked paper towels until the area is visually
clean.

Survey:

Using the survey meter, monitor the decontaminated area to ensure radioactivity has been
reduced to background levels.
Perform a wipe test of the area to check for removable contamination.

Waste Disposal:

Seal the radioactive waste bag.
Label the bag with the date, isotope (Sr-90), and activity level.
Place the bag in the designated radioactive waste container.
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Final Steps:

Remove and dispose of PPE in the appropriate waste stream.
Wash hands thoroughly.
Document the spill and decontamination procedure in the laboratory's records.

Protocol 2: Decontamination of Laboratory Equipment
1. Objective: To decontaminate laboratory equipment (e.g., glassware, centrifuges)

contaminated with Strontium-90.

2. Materials:

PPE as listed in Protocol 1.
Decontamination solution.
Brushes or swabs for cleaning intricate parts.
Plastic tubs or trays for immersion.
Radioactive waste bags and containers.
Survey meter.

3. Procedure:

Preparation:

Don PPE.
If possible, disassemble the equipment to access all potentially contaminated surfaces.

Initial Cleaning:

For immersible items, place them in a plastic tub with decontamination solution and allow
them to soak.
For non-immersible equipment, wipe all accessible surfaces with paper towels soaked in the
decontamination solution. Use brushes or swabs for hard-to-reach areas.[6]

Rinsing:

Thoroughly rinse the equipment with clean water. Collect the rinse water as potentially
radioactive liquid waste.

Survey:
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After the equipment is dry, use a survey meter and wipe tests to check for any remaining
contamination.

Repeat if Necessary:

If contamination is still detected, repeat the cleaning and rinsing steps.[6]

Waste Disposal:

Dispose of all used cleaning materials (paper towels, gloves, etc.) and collected rinse water
as radioactive waste.[6]

Final Steps:

Once the equipment is confirmed to be free of contamination, it can be returned to service.
Remove and dispose of PPE and wash hands.
Record the decontamination process.

Visualizations
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Immediate Actions

Decontamination Process

Final Steps

Strontium-90 Spill Occurs

Alert Personnel in the Area

Contain Spill with Absorbent Material

Isolate the Contaminated Area

Notify Radiation Safety Officer (RSO)

Don Appropriate PPE

Prepare Decontamination Solutions and Waste Bags

Clean Spill from Outside In

Survey Area with Meter and Wipe Test

Contamination Below Limits?

Repeat Decontamination

No

Dispose of Radioactive Waste

Yes

Remove and Dispose of PPE

Wash Hands Thoroughly

Document Incident

Click to download full resolution via product page

Caption: Workflow for Strontium-90 Spill Response.
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Personnel Contamination Suspected

Immediately Remove Contaminated Clothing

Wash Affected Skin with Lukewarm Water and Mild Soap

Survey Skin with Appropriate Meter

Contamination Removed?

No

Notify Radiation Safety Officer (RSO)

Yes

Seek Medical Advice as Directed by RSO

Decontamination Complete

Click to download full resolution via product page

Caption: Logic Diagram for Personnel Decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1230875?utm_src=pdf-custom-synthesis
https://www.radsafe.pitt.edu/program-areas/isotope-research/spills-and-emergencies
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.cdc.gov/radiation-emergencies/hcp/isotopes/strontium-90.html
https://www.epa.gov/radiation/radionuclide-basics-strontium-90
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://ehs.utoronto.ca/our-services/radiation-safety/equipment-decontamination-procedures/
https://ehs.utoronto.ca/our-services/radiation-safety/equipment-decontamination-procedures/
https://bpb-us-w2.wpmucdn.com/wordpress.ucsc.edu/dist/7/150/files/2025/10/rad-spill-procedures.pdf
https://www.osti.gov/etdeweb/biblio/20530011
https://www.osti.gov/etdeweb/biblio/20530011
https://pmc.ncbi.nlm.nih.gov/articles/PMC3863184/
https://www.benchchem.com/product/b1230875#decontamination-procedures-for-strontium-90-spills
https://www.benchchem.com/product/b1230875#decontamination-procedures-for-strontium-90-spills
https://www.benchchem.com/product/b1230875#decontamination-procedures-for-strontium-90-spills
https://www.benchchem.com/product/b1230875#decontamination-procedures-for-strontium-90-spills
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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